Cas no 1361878-46-7 (3-Cyano-6-hydroxy-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-6-hydroxy-2-(trifluoromethoxy)pyridine
• CAS No: 1361878-46-7
• MF: C₇H₃F₃N₂O₂
• MW: 204.106131792068
• CID: 4911837
• Update Time: 2025-05-25

3-Cyano-6-hydroxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-hydroxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3N2O2/c8-7(9,10)14-6-4(3-11)1-2-5(13)12-6/h1-2H,(H,12,13)
• InChI Key： DPDSJVDSPSNOKV-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CC(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 372
• XLogP3: 1
• Topological Polar Surface Area: 62.1

Additional information on 3-Cyano-6-hydroxy-2-(trifluoromethoxy)pyridine

3-Cyano-6-hydroxy-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-Cyano-6-hydroxy-2-(trifluoromethoxy)pyridine, identified by the CAS number 1361878-46-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a six-membered ring containing one nitrogen atom. The presence of functional groups such as the cyano group (-CN), hydroxyl group (-OH), and trifluoromethoxy group (-OCF3) imparts unique chemical properties, making it a subject of interest in both academic and commercial research.

Recent studies have highlighted the importance of 3-Cyano-6-hydroxy-2-(trifluoromethoxy)pyridine in the field of medicinal chemistry. Its structure, characterized by the pyridine ring with substituents at positions 2, 3, and 6, has been found to exhibit promising biological activities. For instance, researchers have explored its potential as an antimicrobial agent, demonstrating significant activity against various bacterial and fungal strains. This makes it a candidate for developing new generations of antibiotics, which are critically needed in light of increasing antimicrobial resistance.

In addition to its biological applications, 3-Cyano-6-hydroxy-2-(trifluoromethoxy)pyridine has shown promise in materials science. The trifluoromethoxy group introduces electron-withdrawing effects, enhancing the molecule's stability and reactivity. This property has been leveraged in the synthesis of advanced materials, such as high-performance polymers and organic semiconductors. Recent advancements in this area have been documented in leading journals, underscoring its versatility across multiple disciplines.

The synthesis of 3-Cyano-6-hydroxy-2-(trifluoromethoxy)pyridine involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. The precise control of reaction conditions is crucial to achieving high yields and purity. Innovations in catalytic methods have further streamlined its production, making it more accessible for large-scale applications.

From an environmental perspective, the compound's biodegradability and toxicity profile are critical considerations. Preliminary studies indicate that it exhibits moderate biodegradability under aerobic conditions, which aligns with eco-friendly industrial practices. However, further research is required to fully understand its long-term environmental impact and ensure sustainable use.

In conclusion, 3-Cyano-6-hydroxy-2-(trifluoromethoxy)pyridine stands out as a versatile molecule with diverse applications across chemistry, biology, and materials science. Its unique structure and functional groups continue to inspire cutting-edge research, driving innovation in drug discovery and material development. As scientific advancements unfold, this compound is poised to play an increasingly important role in addressing global challenges in health and technology.